3-(Cyclohexyloxy)-2-(methylthio)phenol

• Molecular Formula: C13H18O2S
• Molecular Weight: 238.35 g/mol
• IUPAC Name: 3-cyclohexyloxy-2-methylsulfanylphenol
• InChI: InChI=1S/C13H18O2S/c1-16-13-11(14)8-5-9-12(13)15-10-6-3-2-4-7-10/h5,8-10,14H,2-4,6-7H2,1H3
• InChI Key: HFQDCRAXPBTMLS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=C1OC2CCCCC2)O

Description

3-(Cyclohexyloxy)-2-(methylthio)phenol is an aromatic compound featuring a phenol core substituted with a cyclohexyloxy group at the 3-position and a methylthio (-SMe) group at the 2-position. This substitution pattern confers unique physicochemical properties, such as altered solubility, volatility, and biological activity, compared to simpler phenols. The cyclohexyloxy group introduces steric bulk and lipophilicity, while the methylthio group may enhance metabolic stability or influence intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexyloxy)-2-(methylthio)phenol typically involves the reaction of phenol derivatives with cyclohexanol and methylthiol under specific conditions. One common method includes the use of a base catalyst to facilitate the nucleophilic substitution reaction, where the hydroxyl group of phenol is replaced by the cyclohexyloxy group. The reaction is carried out under controlled temperature and pressure to ensure high yield and purity of the product.

Industrial Production Methods

In industrial settings, the production of 3-(Cyclohexyloxy)-2-(methylthio)phenol may involve continuous flow reactors to optimize the reaction conditions and increase the efficiency of the process. The use of advanced catalysts and solvents can further enhance the reaction rate and selectivity, making the production process more cost-effective and scalable.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclohexyloxy)-2-(methylthio)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols and thiols.

Substitution: The phenolic hydroxyl group can participate in electrophilic aromatic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Electrophilic reagents like bromine and chloromethane can be used under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions include cyclohexyloxy-substituted phenols, methylthio-substituted phenols, and their corresponding oxidized or reduced forms.

Scientific Research Applications

3-(Cyclohexyloxy)-2-(methylthio)phenol has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs and pharmaceuticals.

Industry: It is used in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Cyclohexyloxy)-2-(methylthio)phenol involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. For example, it may inhibit the activity of enzymes involved in oxidative stress, thereby exerting antioxidant effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted (Methylthio)phenols

(a) 2-(Methylthio)phenol

• Structure : Lacks the cyclohexyloxy group (3-position) but retains the methylthio substituent (2-position).
• Properties : Higher volatility due to reduced steric hindrance. Found in Caladenia crebra flowers as a pollinator attractant .
• Biological Role : Functions in sexual deception of wasps, suggesting methylthio groups are critical for receptor binding .

(b) 4-Hydroxy-3-(methylthio)benzaldehyde

• Structure : Replaces the cyclohexyloxy group with a formyl (-CHO) group at the 4-position.
• Properties: The electron-withdrawing formyl group reduces phenol acidity (pKa ~8.5) compared to 3-(Cyclohexyloxy)-2-(methylthio)phenol (estimated pKa ~10) .
• Applications: Noted in biosynthetic pathways of plant volatiles .

(c) 4-(Hydroxymethyl)-2-(methylthio)phenol

• Structure : Features a hydroxymethyl (-CH2OH) group at the 4-position.
• Properties: Increased hydrophilicity due to the polar hydroxymethyl group. Likely less lipophilic than 3-(Cyclohexyloxy)-2-(methylthio)phenol (logP difference: ~2.5 vs. ~4.0 estimated) .

Cyclohexyl-Substituted Phenols

(a) 1-(Cyclohexyloxy)-4-methoxybenzene

• Structure : Methoxy (-OMe) at 4-position instead of methylthio.
• Synthesis: Produced via acid-catalyzed reaction of p-methoxyphenol with cyclohexene .
• Key Differences : Methoxy groups are less electron-donating than methylthio, altering reactivity in electrophilic substitutions .

(b) 5-(1,1-Dimethylheptyl)-2-[(1R,3S)-3-hydroxycyclohexyl]-phenol (CP 47,497)

• Structure : Cyclohexyl group with hydroxyl substitution and a bulky 5-position alkyl chain.
• Regulatory Status: Listed as a controlled substance due to cannabinoid receptor affinity .
• Comparison: The 5-position alkyl chain in CP 47,497 enhances receptor binding, whereas 3-(Cyclohexyloxy)-2-(methylthio)phenol’s methylthio group may prioritize metabolic pathways over receptor interactions .

Sulfur-Containing Aromatic Intermediates

(a) Elafibranor Intermediate (Methylthio-phenyl-oxopropenyl)

• Structure : Contains a 3-oxopropenyl group adjacent to methylthio.
• Applications: Key intermediate for Elafibranor, a drug targeting metabolic disorders. The α,β-unsaturated ketone enhances conjugation and reactivity compared to 3-(Cyclohexyloxy)-2-(methylthio)phenol .

(b) 3-(Methylthio)-1H-indole Derivatives

• Structure : Methylthio group attached to an indole ring.

Comparative Data Table

Compound	Substituents	logP (Estimated)	Key Applications/Properties	Reference
3-(Cyclohexyloxy)-2-(methylthio)phenol	2-SMe, 3-Ocyclohexyl	~4.0	Synthetic intermediate, potential bioactivity
2-(Methylthio)phenol	2-SMe	~2.2	Pollinator attractant
CP 47,497	2-OH-cyclohexyl, 5-alkyl	~6.5	Cannabinoid receptor ligand
1-(Cyclohexyloxy)-4-methoxybenzene	4-OMe, 3-Ocyclohexyl	~3.8	Synthetic precursor
Elafibranor Intermediate	4-OCH2CO2H, 3-SMe, oxopropenyl	~3.5	Pharmaceutical synthesis

Research Implications and Gaps

• Toxicology: Limited data on methylthio-phenol derivatives () underscores the need for detailed toxicological profiling .
• Biological Activity: Structural analogs in and demonstrate roles in pollination and metabolic pathways, warranting exploration of 3-(Cyclohexyloxy)-2-(methylthio)phenol’s ecological or pharmacological significance .